Cas no 133844-84-5 (2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol)

• Product Name: 2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol
• CAS No: 133844-84-5
• MF: C₉H₁₀OS
• MW: 166.240101337433
• MDL: MFCD00834792
• CID: 1242753
• PubChem ID: 4405507
• Update Time: 2025-06-07

2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-ol, 2-methyl-4-(2-thienyl)-
• 2-methyl-4-(thiophen-2-yl)-3-butyn-2-ol
• 2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol
• 2-methyl-4-thiophen-2-yl-but-3-yn-2-ol
• AKOS005642385
• CHEMBL223260
• 133844-84-5
• 2-methyl-4-(2-thienyl)-3-butyn-2-ol
• STK996192
• MFCD00834792
• 2-methyl-4-thiophen-2-ylbut-3-yn-2-ol
• F0918-4183

• MDL： MFCD00834792
• Inchi： 1S/C9H10OS/c1-9(2,10)6-5-8-4-3-7-11-8/h3-4,7,10H,1-2H3
• InChI Key： RINFNNPKZZYICS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C#CC(C)(C)O

Computed Properties

• Exact Mass: 166.0453
• Monoisotopic Mass: 166.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.5A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 20.23